2-Bromo-4,5-dimethoxy-alpha-(trifluoromethyl)benzylAlcohol
Description
2-Bromo-4,5-dimethoxy-alpha-(trifluoromethyl)benzylAlcohol is a chemical compound with the molecular formula C10H10BrF3O3 and a molecular weight of 315.08 g/mol . This compound is characterized by the presence of bromine, methoxy groups, and a trifluoromethyl group attached to a benzyl alcohol structure. It is primarily used in research and development settings, particularly in the fields of organic chemistry and pharmaceuticals .
Preparation Methods
Synthetic Routes and Reaction Conditions: One common method involves the use of bromine and sulfuric acid to achieve electrophilic bromination of the aromatic ring . The trifluoromethyl group can be introduced using reagents such as trifluoromethyl iodide under specific reaction conditions .
Industrial Production Methods: Industrial production of this compound may involve a one-pot synthesis method to streamline the process and reduce costs. This method includes the bromination of
Properties
Molecular Formula |
C10H10BrF3O3 |
|---|---|
Molecular Weight |
315.08 g/mol |
IUPAC Name |
1-(2-bromo-4,5-dimethoxyphenyl)-2,2,2-trifluoroethanol |
InChI |
InChI=1S/C10H10BrF3O3/c1-16-7-3-5(9(15)10(12,13)14)6(11)4-8(7)17-2/h3-4,9,15H,1-2H3 |
InChI Key |
NWFAVNWQIGDZSJ-UHFFFAOYSA-N |
Canonical SMILES |
COC1=C(C=C(C(=C1)C(C(F)(F)F)O)Br)OC |
Origin of Product |
United States |
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